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Compound of Interest

Compound Name: Trimecaine

Cat. No.: B1683256 Get Quote

This guide provides a comprehensive overview of the core physicochemical properties of

Trimecaine hydrochloride, tailored for researchers, scientists, and drug development

professionals. The information presented is crucial for understanding its behavior in biological

systems and for the development of robust pharmaceutical formulations.

Chemical and Physical Properties
Trimecaine hydrochloride is an amide-type local anesthetic and antiarrhythmic agent. Its

fundamental properties are summarized in the tables below.
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Property Value Reference

Chemical Name

2-(diethylamino)-N-(2,4,6-

trimethylphenyl)acetamide

hydrochloride

[1][2]

Synonyms
Mesocaine, Mesocain,

Trimecaine HCl
[1][2]

Chemical Formula C₁₅H₂₅ClN₂O [1][3]

Molecular Weight 284.82 g/mol [1][3]

CAS Number 1027-14-1 [1][4]

Appearance
White to pale brown

solid/crystalline powder
[4]

Physicochemical Data
Property Value Reference

Melting Point
140 °C (for the hydrochloride

salt)

Solubility
Readily soluble in water and

ethanol.

LogP (computed)
2.6 (XLogP3 value for the free

base)
[5]

pKa

Not experimentally determined

in the reviewed literature. As

an amine hydrochloride, the

tertiary amine group is

protonated.

Experimental Protocols
Detailed methodologies for determining key physicochemical parameters are outlined below.

These represent standard pharmaceutical industry practices.
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Melting Point Determination (Capillary Method)
This protocol describes the determination of the melting point using a standard capillary melting

point apparatus.

Sample Preparation: A small amount of finely powdered, dry Trimecaine hydrochloride is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a rapid rate to a temperature approximately 10-15°C below

the expected melting point. The heating rate is then reduced to 1-2°C per minute.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which it becomes completely liquid (clear point) are recorded to define the

melting range.
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Sample Preparation Analysis Result

Start: Dry Trimecaine HCl Powder Pack into Capillary Tube Insert into Apparatus Rapid Heating Slow Heating (1-2°C/min) Observe Melting Record Melting Range End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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